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Compound of Interest

Compound Name: 2-Amino-6-nitroquinoxaline

Cat. No.: B047194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The development of fluorescent probes for detecting specific biological analytes and conditions

is a rapidly advancing field with significant implications for biomedical research and drug

development. Among these, probes that respond to hypoxic environments are of particular

interest due to the role of hypoxia in various pathological conditions, including cancer. This

document provides detailed application notes and protocols for the use of 2-Amino-6-
nitroquinoxaline-based fluorescent probes.

Disclaimer: Direct literature on the specific application of 2-Amino-6-nitroquinoxaline as a

fluorescent probe for hypoxia or enzyme detection is limited. The following information is based

on the established principles of nitroaromatic-to-aminoaromatic conversion for fluorescence

signaling and data from analogous quinoxaline and nitroaromatic compounds. These protocols

are intended to serve as a starting point for research and development.

The core principle behind this class of probes lies in the enzymatic reduction of a non-

fluorescent or weakly fluorescent nitro-containing aromatic compound into a highly fluorescent

amino-derivative under hypoxic conditions. This "turn-on" fluorescence response allows for the

sensitive detection of hypoxic cells and the activity of nitroreductase enzymes.
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A plausible synthetic route for 2-Amino-6-nitroquinoxaline can be adapted from established

methods for similar quinoxaline derivatives. A potential multi-step synthesis is outlined below.

1,2-Diamino-4-nitrobenzene

2-Amino-6-nitroquinoxaline

Condensation

Glyoxal
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Caption: Synthetic scheme for 2-Amino-6-nitroquinoxaline.

Application 1: Detection of Cellular Hypoxia
Principle: In hypoxic environments, intracellular nitroreductases are upregulated. These

enzymes catalyze the reduction of the nitro group in 2-Amino-6-nitroquinoxaline to an amino

group, resulting in a significant increase in fluorescence intensity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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